2-methyl-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)thiazole-4-carboxamide

• IUPAC Name: 2-methyl-N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C15H19N5O2S/c1-9-7-13(21)19-15(16-9)20-5-3-11(4-6-20)18-14(22)12-8-23-10(2)17-12/h7-8,11H,3-6H2,1-2H3,(H,18,22)(H,16,19,21)
• InChI Key: HEHZBWLHXNCUNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)C3=CSC(=N3)C
• Molecular Formula: C15H19N5O2S
• Molecular Weight: 333.4 g/mol

Description

2-methyl-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)thiazole-4-carboxamide is a useful research compound. Its molecular formula is C15H19N5O2S and its molecular weight is 333.41. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds Synthesis

Heterocyclic compounds, including thiazoles and pyrimidines, are pivotal in medicinal chemistry due to their diverse biological activities. A study by Abu-Hashem et al. (2020) explores the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, showcasing their potential as anti-inflammatory and analgesic agents. These compounds exhibit significant COX-2 selectivity and anti-inflammatory activity, highlighting the utility of heterocyclic chemistry in developing new therapeutic agents Abu-Hashem, Al-Hussain, & Zaki, 2020.

Fluorescent pH Sensors

The development of fluorescent pH sensors is an emerging field in bioanalytical chemistry. Cui et al. (2004) synthesized 4-piperidine-naphthalimide derivatives exhibiting fluorescence quenching and redshift in weakly acidic conditions. These compounds, with a potential thiazolidin side chain, serve as novel fluorescent pH sensors for biological applications, demonstrating the role of structural modification in enhancing sensor functionality Cui, Qian, Liu, & Zhang, 2004.

Antimicrobial and Anticancer Activities

Research into combining pyrimidine structures with other bioactive scaffolds has led to the synthesis of compounds with promising antimicrobial and anticancer properties. Sabry et al. (2013) reported on the synthesis of 2,6-bis(substituted thiazolopyrimidinyl) pyridine derivatives, showing significant antimicrobial activity. This study underscores the importance of pyrimidine derivatives in developing new antimicrobial agents Sabry, Flefel, Al-Omar, & Amr, 2013.